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Compound of Interest

Compound Name: 4-Amino-3-iodobenzonitrile
CAS No.: 33348-34-4
Cat. No.: B1275651
Get Quote
. J

4-Amino-3-iodobenzonitrile is a trifunctional aromatic compound, presenting an amino group,
an iodine atom, and a nitrile moiety on a benzene ring.[1] This unique arrangement of
functional groups—an electron-donating amine and an electron-withdrawing nitrile, ortho to a
labile iodine atom—makes it an exceptionally useful intermediate.[1][2]

The physical properties are summarized in the table below. The compound presents as a
stable, crystalline solid with a distinct melting point, facilitating its handling and storage under
standard laboratory conditions.[2][3]
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Property Value Source(s)
CAS Number 33348-34-4 [2][4]
Molecular Formula C7HsIN2 [2][4]
Molecular Weight 244.03 g/mol [2][4]

Pale white to amber crystalline
Appearance , [3]

solid
Melting Point 112-115 °C (lit.) [2][5]

4-Cyano-2-iodoaniline, 1-
Synonyms ) ] [2][6]
Amino-2-iodo-4-cyanobenzene

Spectroscopic Characterization: A Self-Validating
System

Confirmation of the structure and purity of 4-Amino-3-iodobenzonitrile is unequivocally
established through a combination of spectroscopic methods. The data presented below serve
as a benchmark for researchers synthesizing this compound.
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Technique Data & Interpretation Source

(CDCls, 300 MHz) &: 7.80 (d, J
= 1.8 Hz, 1H), 7.31 (dd, J =
8.0, 1.8 Hz, 1H), 6.62 (d, J =
8.0 Hz, 1H), 4.43 (br s, 2H).
Interpretation: The spectrum
clearly shows three distinct
aromatic protons. The doublet
at 7.80 ppm corresponds to
the proton ortho to the nitrile

IH NMR o [3]
and meta to the iodine. The
doublet of doublets at 7.31
ppm represents the proton
ortho to the nitrile and ortho to
the iodine. The doublet at 6.62
ppm is the proton ortho to the
amino group. The broad singlet
at 4.43 ppm confirms the two

protons of the primary amine.

MS (m/e): 244 ([M+] 97%).
Interpretation: The molecular
ion peak at m/z 244

Mass Spec. corresponds directly to the [3]
molecular weight of the
compound, confirming its

elemental composition.

Regioselective Synthesis: A Validated Protocol

The synthesis of 4-Amino-3-iodobenzonitrile is most effectively achieved via the direct
electrophilic iodination of the readily available starting material, 4-aminobenzonitrile.[3] The key
to this transformation is controlling the regioselectivity. The powerful electron-donating and
ortho-, para-directing amino group governs the position of electrophilic attack. With the para
position blocked by the nitrile group, iodination occurs exclusively at one of the ortho positions
(C3), yielding the desired product with high selectivity.
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Caption: Synthesis and Purification Workflow for 4-Amino-3-iodobenzonitrile.

Detailed Experimental Protocol

This protocol is adapted from a validated, environmentally conscious method and provides high
yield and purity.[3]

Materials:

4-Aminobenzonitrile (1.18 g, 10 mmol)

e lodine (I2) (1.27 g, 5 mmol)

e 30% Hydrogen Peroxide (H202) (1.13 mL, 10 mmol)

e Concentrated Sulfuric Acid (H2S0Oa4) (catalytic amount)
o Glacial Acetic Acid (solvent)

o Sodium Thiosulfate solution (saturated)

e Sodium Bicarbonate solution (saturated)

o Ethyl Acetate

e Hexane

e Anhydrous Sodium Sulfate (NazSOa)
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Silica Gel for column chromatography

Procedure:

Reaction Setup: In a 100 mL round-bottom flask, dissolve 4-aminobenzonitrile (10 mmol) in
glacial acetic acid. Add lodine (5 mmol) and a catalytic amount of concentrated sulfuric acid.

lodination: To the stirred mixture, add 30% hydrogen peroxide (10 mmol) dropwise. Heat the
reaction mixture to 50 °C and maintain for 30 minutes. The progress can be monitored by
TLC.

Work-up: After cooling to room temperature, pour the reaction mixture into water. Quench
any unreacted iodine by adding saturated sodium thiosulfate solution until the orange color
disappears.

Neutralization: Carefully neutralize the mixture by adding saturated sodium bicarbonate
solution until effervescence ceases.

Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic
layers, wash with brine, and dry over anhydrous sodium sulfate.

Purification: Concentrate the organic phase under reduced pressure. Purify the resulting
crude solid by column chromatography on silica gel using a hexane/ethyl acetate gradient to
yield the product as a pale white solid (Yield: ~83%).[3]

Core Reactivity and Applications in Advanced
Synthesis

The synthetic utility of 4-Amino-3-iodobenzonitrile stems from the orthogonal reactivity of its

three functional groups. The C-I bond is particularly reactive towards palladium-catalyzed

cross-coupling reactions, the amino group can act as a nucleophile or directing group, and the

nitrile can be hydrolyzed or serve as a hydrogen bond acceptor in biological systems.[7]

The C-l Bond: Gateway to Complexity via Sonogashira
Coupling
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The Sonogashira reaction, which forms a C(sp?)-C(sp) bond between an aryl halide and a
terminal alkyne, is a cornerstone of modern synthetic chemistry.[8] 4-Amino-3-
iodobenzonitrile is an excellent substrate for this reaction due to the high reactivity of the C-I
bond.[9] The reaction proceeds via two interconnected catalytic cycles involving palladium and
a copper(l) co-catalyst.[10]

Ar-l + R-C=C-H Ar-C=C-R

Pd(0)L2
Oxidative Addition
Aryl-Pd(ll)-1 Complex
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Click to download full resolution via product page
Caption: The dual catalytic cycles of the Sonogashira cross-coupling reaction.
Representative Protocol: Sonogashira Coupling[9]

e Setup: To a degassed solution of 4-amino-3-iodobenzonitrile (1 mmol) and the terminal
alkyne (1.2 mmol) in triethylamine (EtsN), add PdCIz(PPhs)z (2 mol%) and Cul (4 mol%).

e Reaction: Stir the mixture under an inert atmosphere (e.g., Argon) at room temperature or
gentle heating (40-60 °C) until completion (monitored by TLC).
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o Work-up: Dilute the reaction mixture with diethyl ether and filter through a pad of celite to
remove catalyst residues.

 Purification: Concentrate the filtrate and purify the crude product by column chromatography.

Domino Reactions: Rapid Assembly of Fused
Carbazoles

A powerful application of 4-Amino-3-iodobenzonitrile is in the synthesis of carbazoles, a
privileged scaffold in pharmaceuticals and electronic materials.[2] This is often achieved
through a domino or cascade reaction that begins with a Sonogashira coupling.[11] The alkyne-
coupled intermediate can then undergo an intramolecular hydroamination/cyclization, where
the ortho-amino group attacks the newly installed alkyne, followed by aromatization to furnish
the fused carbazole ring system in a single pot. This strategy rapidly builds molecular
complexity from simple starting materials.

Safety, Handling, and Storage

As a responsible scientist, proper handling of all chemicals is paramount. 4-Amino-3-
iodobenzonitrile is classified as an irritant and requires careful handling in a well-ventilated
area, preferably a chemical fume hood.
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Safety Aspect Guideline Source

Eye Irritant 2, Skin Irritant 2,
Hazard Class (2]
STOT SE 3

Signal Word Warning [2]

H315 (Causes skin irritation),
H319 (Causes serious eye

Hazard Statements o [2]
irritation), H335 (May cause

respiratory irritation)

Safety glasses with side-
shields, chemical-resistant

PPE o [2]
gloves (e.g., nitrile), laboratory

coat, N95 dust mask.

Store in a tightly sealed

container in a cool, dry place
Storage , [2]

away from light and

incompatible materials.

Conclusion

4-Amino-3-iodobenzonitrile is more than just a chemical intermediate; it is a powerful tool for
synthetic innovation. Its well-defined physicochemical properties, validated synthesis, and
predictable, orthogonal reactivity make it a reliable component in complex synthetic campaigns.
From fundamental cross-coupling reactions to elegant domino sequences for the construction
of bioactive heterocycles, this building block provides chemists with a strategic entry point to a
diverse range of valuable molecular architectures. Its continued application in academic and
industrial research is certain to yield new discoveries in medicine and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9581343/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9581343/
https://www.beilstein-journals.org/bjoc/articles/9/136
https://www.beilstein-journals.org/bjoc/articles/9/136
https://asianpubs.org/index.php/ajchem/article/download/10095/10079
https://pubs.rsc.org/en/content/articlelanding/2007/cc/b707899d
https://pubs.rsc.org/en/content/articlelanding/2007/cc/b707899d
http://pstorage-acs-6854636.s3.amazonaws.com/4587211/ol802477d_si_001.pdf
https://triggered.stanford.clockss.org/ServeContent?doi=10.3987%2Fcom-08-s%28d%298
https://pdf.benchchem.com/15327/Spectroscopic_Showdown_A_Comparative_Guide_to_2_Amino_4_iodobenzonitrile_Isomers.pdf
https://pubmed.ncbi.nlm.nih.gov/24006179/
https://pubmed.ncbi.nlm.nih.gov/24006179/
https://pubmed.ncbi.nlm.nih.gov/24006179/
https://pubmed.ncbi.nlm.nih.gov/24617639/
https://pubmed.ncbi.nlm.nih.gov/24617639/
https://www.researchgate.net/publication/316041197_Synthesis_of_Indole-2-methylsulfonamides_by_Domino_Sonogashira_Coupling_and_Hydroamination_Reaction
https://pubmed.ncbi.nlm.nih.gov/28128923/
https://www.benchchem.com/product/b1275651/docs#physicochemical-properties-spectroscopic-profile
https://www.benchchem.com/product/b1275651/docs#physicochemical-properties-spectroscopic-profile
https://www.benchchem.com/product/b1275651/docs#physicochemical-properties-spectroscopic-profile
https://www.benchchem.com/product/b1275651/docs#physicochemical-properties-spectroscopic-profile
https://www.benchchem.com/product/b1275651?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275651?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact
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and industry. Email: info@benchchem.com
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